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Compound of Interest

Compound Name: SR121566A

Cat. No.: B1662711

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides a comprehensive guide to
the personal protective equipment (PPE), operational procedures, and disposal plans for the
integrin antagonist SR121566A.

Chemical Identifier:

e Name: SR121566A

e CAS Number: 180144-61-0

e Function: Integrin aV33 Antagonist

While a specific Safety Data Sheet (SDS) for SR121566A is not publicly available, safety data
for structurally and functionally similar compounds, such as various RGD peptides, indicate that
these substances are not classified as hazardous.[1][2] Howeuver, it is prudent to handle all
laboratory chemicals with a degree of caution. The following guidelines are based on best
practices for handling non-hazardous solid chemicals in a laboratory setting.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn as a minimum precaution when
handling SR121566A to prevent direct contact and inhalation of the powder.
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PPE Category Item Specifications

Standard laboratory grade,

Hand Protection Nitrile Gloves
powder-free.
_ ANSI Z87.1-compliant, with
Eye Protection Safety Glasses ) )
side shields.
Body Protection Laboratory Coat Standard, long-sleeved.
Use in a well-ventilated area. If
weighing or handling large
Respiratory Not generally required gquantities that may generate

dust, a dust mask or use of a

fume hood is recommended.

Operational Plan: Step-by-Step Guidance

This section outlines the procedural steps for handling SR121566A from receipt to disposal,
ensuring a safe and efficient workflow.

Receiving and Inspection

» Upon receipt, visually inspect the container for any signs of damage or leakage.

 Verify that the container is clearly labeled with the chemical name (SR121566A) and CAS
number (180144-61-0).

e Log the receipt of the chemical in your laboratory's inventory system.

Storage

o Store the container in a cool, dry, and well-ventilated area.
o Keep the container tightly sealed to prevent contamination and absorption of moisture.

e Segregate from incompatible materials, such as strong oxidizing agents.

Handling and Use
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» Before handling, ensure all required PPE is correctly worn.

e Conduct all weighing and handling of the solid compound in a designated area, such as on a
clean lab bench or within a chemical fume hood if there is a potential for dust generation.

e Use dedicated spatulas and weighing boats for SR121566A to prevent cross-contamination.

« If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Clean all equipment and the work area thoroughly after use.

Handling and Disposal Workflow
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Workflow for Handling SR121566A
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Caption: A step-by-step workflow for the safe handling and disposal of SR121566A.
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Disposal Plan

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.
As SR121566A is not considered a hazardous substance, the disposal procedures are
straightforward.

Solid Waste

e Unused SR121566A: Uncontaminated, expired, or unwanted solid SR121566A can be
disposed of as non-hazardous solid waste.[3][4] It should be placed in a sealed container,
clearly labeled as "non-hazardous," and discarded in the regular laboratory trash.

o Contaminated Materials: Items such as used gloves, weighing boats, and paper towels that
have come into contact with SR121566A can also be disposed of in the regular laboratory
trash, provided they are not contaminated with any hazardous substances.[3]

Liquid Waste

e Agueous Solutions: Non-hazardous, water-soluble liquid waste containing SR121566A may
be flushed down the sanitary sewer with copious amounts of water.[5]

e Solvent-Based Solutions: If SR121566A is dissolved in a hazardous solvent, the solution
must be disposed of as hazardous chemical waste according to your institution's specific
guidelines. Collect the waste in a properly labeled, sealed container for pickup by your
environmental health and safety department.

Empty Containers

o Empty containers that previously held SR121566A should be triple-rinsed with a suitable
solvent (e.g., water or ethanol). The rinsate can be disposed of down the sanitary sewer.[6]
[7] After rinsing, the container can be discarded in the regular trash or recycled. Before
disposal, deface or remove the original label to prevent misidentification.[3][7]

By adhering to these safety and logistical guidelines, researchers can handle SR121566A
responsibly, ensuring a safe laboratory environment for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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